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This guide provides an objective comparison of a new, high-performance thermoplastic

elastomer, Michelin BioElast™, against established materials used in critical biopharmaceutical

applications, specifically peristaltic pump tubing. The selection of appropriate fluid-contact

materials is paramount to ensure drug product purity, manufacturing efficiency, and patient

safety.[1][2] This document presents supporting experimental data from head-to-head studies

and details the rigorous protocols used to generate this information.

Material Performance Comparison
The primary function of peristaltic pump tubing in bioprocessing is to transfer high-value

process fluids and drug products without compromising their quality.[3] Key performance

attributes include low particle generation (spallation), high durability, and minimal chemical

interaction (low extractables and leachables).[3][4]

Spallation Analysis
Spallation, the shedding of particles from the tubing wall due to the mechanical stress of the

pump rollers, is a critical failure mode as it can introduce foreign matter into the final drug

product.[3][4][5]

Table 1: Comparative Spallation Data After 24-Hour Peristaltic Pumping
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Material
Mean Particle Count (≥10
µm/mL)

Mean Particle Count (≥25
µm/mL)

Michelin BioElast™ 85 9

Silicone (Platinum-cured) 450 55

TPE (Standard Grade) 210 25

Data represents the average of 5 samples per material, tested according to the protocol in

Section 2.1.

Pump Durability and Longevity
Tubing failure during a production run can lead to costly downtime and loss of product.

Enhanced durability is a key advantage, particularly in continuous bioprocessing.[6] Silicone

tubing is known for its longevity, while TPEs offer a cost-effective alternative.[7][8]

Table 2: Pump Life Until Failure at 600 RPM

Material Average Pump Life (Hours)

Michelin BioElast™ > 120

Silicone (Platinum-cured) 75

TPE (Standard Grade) 48

Failure is defined as the rupture of the tubing wall. Data is the average of 5 samples per

material.

Extractables & Leachables (E&L) Profile
Extractables are compounds that can be drawn from a material under exaggerated conditions,

while leachables are those that migrate into the drug product under normal process conditions.

[9][10] Minimizing these impurities is essential for regulatory compliance and product safety.[9]

[11]

Table 3: Standardized Extractables Profile (USP <665> Protocol)
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Material
Total Organic Carbon
(TOC)

Non-Volatile Residue
(NVR)

Michelin BioElast™ < 15 µg/mL < 10 µg/mL

Silicone (Platinum-cured) < 50 µg/mL < 35 µg/mL

TPE (Standard Grade) < 75 µg/mL < 50 µg/mL

Extraction performed using a 50% ethanol solution as a model solvent.[11]

Experimental Protocols
Detailed and standardized methodologies are crucial for generating reproducible and

comparable data.

Spallation Testing Protocol
This protocol is designed to quantify the particulate matter shed from tubing during simulated

use in a peristaltic pump.

Setup: A 24-inch segment of test tubing is installed in a 3-roller peristaltic pump head.

Fluid: A closed loop of 500 mL of Water for Injection (WFI) is circulated through the tubing.

Operation: The pump is operated continuously at 400 RPM for 24 hours at ambient

temperature.[4]

Sampling: The entire fluid volume is collected post-operation.

Analysis: The fluid is analyzed for particulate matter using imaging flow cytometry,

quantifying particles at ≥10 µm and ≥25 µm, in alignment with USP <788> standards.

Extractables & Leachables (E&L) Protocol
This protocol follows the risk-based framework outlined in USP <665> to characterize the

chemical compounds that may migrate from the material.[9][10][12]
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Preparation: Sample materials are sectioned to achieve a standardized surface-area-to-

volume ratio.

Extraction: Samples are exposed to multiple extraction solvents (e.g., purified water, 50%

ethanol, hexane) representing a range of polarities.[10] The extraction is performed at 50°C

for 72 hours.

Analysis: The extracts are analyzed using a suite of techniques to identify and quantify

organic and inorganic compounds.[9] This includes:

LC-MS: For non-volatile organic compounds.

GC-MS: For volatile and semi-volatile organic compounds.

ICP-MS: For elemental impurities.

Reporting: Results are reported based on the Analytical Evaluation Threshold (AET),

ensuring toxicological relevance.

Visualized Workflows and Relationships
Material Selection Logic
The selection of a bioprocess material is a multi-faceted decision that balances performance,

regulatory compliance, and application-specific needs.
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Caption: Logical flow for selecting a high-performance bioprocess material.

Experimental Workflow: Spallation Analysis
The following diagram outlines the step-by-step process for conducting the spallation analysis

described in Section 2.1.
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Caption: Standardized experimental workflow for spallation testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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